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Compound of Interest

Compound Name: (Z)-Thiothixene-d8

Cat. No.: B15611539 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative overview of the pharmacokinetic profiles of the antipsychotic agent thiothixene

and its principal metabolites. The information is compiled from publicly available experimental

data.

Thiothixene, a thioxanthene derivative, undergoes extensive metabolism in the liver, leading to

the formation of several metabolites. The primary metabolites identified are N-

desmethylthiothixene and thiothixene sulfoxide, along with other hydroxylated and

demethylated sulfoxide derivatives.[1][2] Understanding the pharmacokinetic properties of both

the parent drug and its metabolites is crucial for optimizing therapeutic efficacy and minimizing

adverse effects.

Quantitative Pharmacokinetic Parameters
The following table summarizes the available pharmacokinetic parameters for thiothixene in

humans. Notably, specific quantitative data for its major metabolites (N-desmethylthiothixene

and thiothixene sulfoxide) are not readily available in the reviewed literature, highlighting a gap

in the current understanding of their disposition in the body.
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Parameter Thiothixene
N-
desmethylthiothixe
ne

Thiothixene
Sulfoxide

Peak Plasma Time

(Tmax)
1-3 hours[1][3] Data not available Data not available

Elimination Half-life

(t½)

10-20 hours[3][4] or

approximately 34

hours[5][6]

Data not available Data not available

Protein Binding >99%[1] Data not available Data not available

Metabolism
Primarily hepatic, via

CYP1A2[5][6]

Formed via hepatic

metabolism of

thiothixene[1][3]

Formed via hepatic

metabolism of

thiothixene[1]

Excretion

Mainly in feces via

biliary elimination as

unchanged drug and

metabolites[1][3]

Excreted in feces[3] Excreted in feces[1]

Metabolic Pathway of Thiothixene
The metabolic conversion of thiothixene primarily occurs in the liver. The following diagram

illustrates the main metabolic pathways leading to the formation of its major metabolites.

Thiothixene

N-desmethylthiothixene
N-demethylation

Thiothixene SulfoxideSulfoxidation

Hydroxylated Derivatives

Hydroxylation

Demethylated SulfoxideSulfoxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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